Cas no 2220263-69-2 ((2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid)

• Product Name: (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid
• CAS No: 2220263-69-2
• MF: C₁₅H₂₇NO₄
• MW: 285.379184961319
• CID: 5357039
• Update Time: 2025-05-20

(2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid
• Z4075888930
• rac-(2R,4S)-1-[(tert-butoxy)carbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid

• Inchi： 1S/C15H27NO4/c1-10(2)8-11-6-7-16(12(9-11)13(17)18)14(19)20-15(3,4)5/h10-12H,6-9H2,1-5H3,(H,17,18)/t11-,12-/m0/s1
• InChI Key： UBRMYQZGTILCEP-RYUDHWBXSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](CC(C)C)C[C@H]1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 2220263-69-2 and Product Name: (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid

Compound with the CAS number 2220263-69-2 and the product name (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex stereochemical configuration and functional groups, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid structure incorporates several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a piperidine ring is particularly noteworthy, as piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological targets in a manner that enhances drug efficacy and selectivity. Specifically, the (S)-configuration at the 2-position and the (R)-configuration at the 4-position of the piperidine ring are critical for optimizing pharmacokinetic properties and minimizing off-target effects.

Furthermore, the (2-Methylpropan-2-yl)oxycarbonyl group attached to the 1-position of the piperidine ring serves as a protecting group, which is commonly employed in synthetic chemistry to prevent unwanted reactions during multi-step synthesis. This group can be selectively removed under specific conditions, allowing for further functionalization of the molecule. The 4-(2-methylpropyl) substituent at the 4-position adds bulk to the molecule, which can influence solubility, permeability, and metabolic stability—key factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater accuracy. Studies suggest that (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid may exhibit inhibitory effects on certain enzymes and receptors implicated in neurological disorders. The precise stereochemistry of the molecule is believed to play a crucial role in modulating its interaction with biological targets, potentially leading to novel therapeutic interventions.

In vitro studies have demonstrated promising results regarding the compound's pharmacological profile. The (S)-configuration at the 2-position has been shown to enhance binding affinity to specific receptors, while the (R)-configuration at the 4-position contributes to reduced toxicity. These findings align with current trends in drug development, where optimizing stereochemistry is essential for achieving both efficacy and safety. Additionally, the protecting group at the 1-position allows for modular synthesis, enabling chemists to explore various derivatives with tailored properties.

The synthesis of this compound involves a series of well-established organic reactions, including stereoselective carbon-carbon bond formation and protection-deprotection strategies. The use of chiral auxiliaries or catalysts ensures high enantioselectivity during key synthetic steps, which is critical for obtaining the desired stereochemical purity. Recent innovations in asymmetric synthesis have further streamlined these processes, making it more feasible to produce complex molecules like this one on a larger scale.

From a medicinal chemistry perspective, (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid exemplifies how structural diversity can be leveraged to discover novel therapeutics. Its unique combination of functional groups and stereochemistry positions it as a valuable scaffold for designing drugs targeting a wide range of diseases. As research continues to uncover new biological mechanisms, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural motifs may also be relevant in other areas of chemical biology, such as enzyme inhibition studies or development of bioactive probes. The ability to fine-tune its properties through structural modifications offers a versatile platform for innovation across multiple disciplines.

In conclusion, compound CAS No. 2220263-69-2 with the product name (2S,4R)-1-[(2-Methylpropan-2-yl)oxycarbonyl]-4-(2-methylpropyl)piperidine-2-carboxylic acid represents a significant contribution to modern pharmaceutical chemistry. Its complex structure, optimized stereochemistry, and versatile synthetic accessibility make it a promising candidate for further research and development. As our understanding of biological systems evolves, compounds like this one will continue to drive advancements in drug discovery and therapeutic intervention.